Cas no 34762-56-6 (4-[(4-chlorophenyl)methoxy]aniline)

• Product Name: 4-[(4-chlorophenyl)methoxy]aniline
• CAS No: 34762-56-6
• MF: C₁₃H₁₂ClNO
• MW: 233.693482398987
• MDL: MFCD02089382
• CID: 1466361
• PubChem ID: 730986
• Update Time: 2025-05-19

4-[(4-chlorophenyl)methoxy]aniline Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorobenzyl)oxy]aniline
• 4-[(4-chlorophenyl)methoxy]aniline
• Benzenamine, 4-[(4-chlorophenyl)methoxy]-
• 4-(4-Chloro-benzyloxy)-phenylamine
• STL505824
• Oprea1_075291
• SB81084
• EN300-236207
• DB-194536
• 4-(4-chloro-benzyloxy)-phenylamine, AldrichCPR
• AS-62063
• SCHEMBL8942088
• Oprea1_551839
• F3097-4579
• AKOS000152072
• 4-(4-chlorobenzyloxy)aniline
• 34762-56-6
• G27375
• Z274791208
• MFCD02089382
• 4-((4-chlorobenzyl)oxy)aniline

• MDL： MFCD02089382
• Inchi： 1S/C13H12ClNO/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8H,9,15H2
• InChI Key： ISKGMPXNIRIOQC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)COC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 233.06086
• Monoisotopic Mass: 233.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.24
• Boiling Point: 386.2°C at 760 mmHg
• Flash Point: 187.4°C
• Refractive Index: 1.624
• PSA: 35.25

4-[(4-chlorophenyl)methoxy]aniline Security Information

• Hazard Category Code： 41-43
• Safety Instruction： 26-36/37-39-24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-[(4-chlorophenyl)methoxy]aniline

Introduction to 4-[(4-chlorophenyl)methoxy]aniline (CAS No. 34762-56-6)

4-[(4-chlorophenyl)methoxy]aniline, chemically designated as CAS No. 34762-56-6, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This aromatic amine derivative features a unique structural motif that has garnered considerable attention due to its potential applications in medicinal chemistry and material science. The presence of both a chlorophenyl group and a methoxyaniline moiety imparts distinct chemical properties, making it a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of 4-[(4-chlorophenyl)methoxy]aniline consists of a benzene ring substituted with a chloro group at the para position and a methoxy group attached to an aniline ring. This configuration contributes to its reactivity and makes it a valuable building block for further functionalization. The compound's solubility profile, thermal stability, and interaction with biological targets are areas of intense study, as these properties often dictate its utility in drug development.

In recent years, the pharmaceutical industry has shown increasing interest in aromatic amine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties ranging from antimicrobial to anti-inflammatory effects. The 4-chlorophenyl moiety, in particular, is known for its ability to enhance binding affinity to certain biological receptors, while the methoxyaniline part contributes to metabolic stability and pharmacokinetic profiles.

One of the most compelling aspects of 4-[(4-chlorophenyl)methoxy]aniline is its role as a precursor in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactive sites to develop novel molecules targeting various therapeutic areas, including oncology, neurology, and cardiovascular diseases. For instance, recent studies have highlighted its utility in generating kinase inhibitors, where the chlorophenyl group facilitates specific interactions with protein targets.

The synthetic pathways for 4-[(4-chlorophenyl)methoxy]aniline typically involve nucleophilic aromatic substitution reactions or cross-coupling techniques. These methods allow for precise control over regioselectivity, enabling chemists to introduce additional functional groups as needed. The compound's stability under various reaction conditions makes it an attractive candidate for multi-step syntheses without significant degradation.

From a material science perspective, 4-[(4-chlorophenyl)methoxy]aniline has been explored for its potential in developing advanced materials. Its aromatic nature lends itself well to applications in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The presence of electron-withdrawing groups like the chloro substituent can modulate charge transport properties, making it a promising candidate for optimizing device performance.

The biological activity of 4-[(4-chlorophenyl)methoxy]aniline has been systematically investigated in several preclinical studies. Researchers have observed notable interactions with enzymes and receptors that are implicated in disease pathways. For example, preliminary data suggest that derivatives of this compound may exhibit inhibitory effects on certain metabolic enzymes, potentially leading to therapeutic benefits in metabolic disorders.

In conclusion, 4-[(4-chlorophenyl)methoxy]aniline (CAS No. 34762-56-6) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, while its stability and reactivity allow for extensive functionalization. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.